Cas no 1550824-22-0 (N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine)

• Product Name: N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine
• CAS No: 1550824-22-0
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 5048112
• Update Time: 2025-05-20

N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine
• N'-ethyl-N'-(thiolan-3-yl)ethane-1,2-diamine
• N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine

• Inchi： 1S/C8H18N2S/c1-2-10(5-4-9)8-3-6-11-7-8/h8H,2-7,9H2,1H3
• InChI Key： BDWHDPXEIYMUSL-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 265.9±30.0 °C at 760 mmHg
• Flash Point: 114.6±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine

N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine: A Comprehensive Overview

N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine (CAS No. 1550824-22-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine.

The molecular formula of N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine is C₉H₁₇NS₂, and its molecular weight is approximately 187.30 g/mol. The compound features a tetrahydrothiophene ring and an ethane diamine moiety, which contribute to its distinct chemical properties and reactivity. The presence of the nitrogen atoms in the diamine group allows for various functionalization possibilities, making it a valuable building block in organic synthesis.

In terms of physical properties, N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine is typically a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

The synthesis of N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine can be achieved through several routes. One common method involves the reaction of 3-amino-tetrahydrothiophene with ethylamine in the presence of a suitable catalyst. Another approach involves the reductive amination of 3-formyl-tetrahydrothiophene with ethylenediamine. Both methods yield high-purity products with good yields, making them suitable for large-scale production.

Recent research has highlighted the potential applications of N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine in drug discovery and development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine demonstrated significant anti-inflammatory activity in vitro and in vivo models of inflammation.

In addition to its anti-inflammatory properties, N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine has also shown potential as a neuroprotective agent. Research conducted at the University of California found that this compound can effectively protect neurons from oxidative stress-induced damage. This finding opens up new avenues for the development of neuroprotective drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The unique structural features of N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine also make it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the synthesis of metallopolymers and coordination polymers. These materials have potential applications in catalysis, sensing, and energy storage.

In conclusion, N1-Ethyl-N1-(tetrahydrothiophen-3-yl)ethane-1,2-diamine (CAS No. 1550824-22-0) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer numerous opportunities for further exploration and development. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.